Cas no 60204-51-5 (2-amino-2-(propan-2-yl)propane-1,3-diol)

2-Amino-2-(propan-2-yl)propane-1,3-diol is a versatile amino alcohol with a branched molecular structure, offering utility in organic synthesis and pharmaceutical applications. Its primary and secondary hydroxyl groups, along with an amine functionality, make it a valuable intermediate for constructing complex molecules, such as chiral ligands or active pharmaceutical ingredients (APIs). The compound’s sterically hindered amine group enhances its stability in reactions, while its polar structure improves solubility in aqueous and organic solvents. It is also employed in corrosion inhibition and polymer modification due to its chelating properties. The balanced hydrophilicity and lipophilicity further broaden its applicability in formulation chemistry.

2-amino-2-(propan-2-yl)propane-1,3-diol structure

60204-51-5 structure

Product Name:2-amino-2-(propan-2-yl)propane-1,3-diol

CAS No:60204-51-5

MF:C₆H₁₅NO₂

MW:133.18880200386

CID:4059372

Update Time:2026-04-15

2-amino-2-(propan-2-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 1,3-Propanediol, 2-amino-2-(1-methylethyl)-
- 2-amino-2-(propan-2-yl)propane-1,3-diol

2-amino-2-(propan-2-yl)propane-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-38374616-1.0g	2-amino-2-(propan-2-yl)propane-1,3-diol	60204-51-5	95%	1.0g	$1561.0	2023-01-04
Enamine	BBV-38374616-2.5g	2-amino-2-(propan-2-yl)propane-1,3-diol	60204-51-5	95%	2.5g	$3235.0	2023-10-28
Enamine	BBV-38374616-5.0g	2-amino-2-(propan-2-yl)propane-1,3-diol	60204-51-5	95%	5.0g	$4099.0	2023-01-04
Enamine	BBV-38374616-10.0g	2-amino-2-(propan-2-yl)propane-1,3-diol	60204-51-5	95%	10.0g	$5152.0	2023-01-04
Enamine	BBV-38374616-1g	2-amino-2-(propan-2-yl)propane-1,3-diol	60204-51-5	95%	1g	$1561.0	2023-10-28
Enamine	BBV-38374616-5g	2-amino-2-(propan-2-yl)propane-1,3-diol	60204-51-5	95%	5g	$4099.0	2023-10-28
Enamine	BBV-38374616-10g	2-amino-2-(propan-2-yl)propane-1,3-diol	60204-51-5	95%	10g	$5152.0	2023-10-28

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Additional information on 2-amino-2-(propan-2-yl)propane-1,3-diol

Recent Advances in the Study of 2-amino-2-(propan-2-yl)propane-1,3-diol (CAS: 60204-51-5) and Its Applications in Chemical Biology and Medicine

The compound 2-amino-2-(propan-2-yl)propane-1,3-diol (CAS: 60204-51-5) has garnered significant attention in the field of chemical biology and medicine due to its unique structural properties and versatile applications. Recent studies have explored its potential as a building block in drug synthesis, its role in modulating biological pathways, and its utility in various therapeutic contexts. This research brief aims to summarize the latest findings and highlight the emerging trends in the study of this compound.

One of the key areas of interest is the use of 2-amino-2-(propan-2-yl)propane-1,3-diol as a chiral auxiliary in asymmetric synthesis. Researchers have demonstrated its effectiveness in facilitating the formation of enantiomerically pure compounds, which are crucial for the development of pharmaceuticals with high specificity and reduced side effects. Recent publications in journals such as the Journal of Medicinal Chemistry have highlighted its application in the synthesis of beta-blockers and other cardiovascular drugs.

In addition to its synthetic utility, this compound has shown promise in modulating immune responses. A 2023 study published in Nature Chemical Biology revealed that derivatives of 2-amino-2-(propan-2-yl)propane-1,3-diol can act as small-molecule inhibitors of inflammatory cytokines, offering potential therapeutic avenues for autoimmune diseases. The study employed advanced computational modeling and in vitro assays to elucidate the mechanistic basis of this activity.

Another notable development is the exploration of 2-amino-2-(propan-2-yl)propane-1,3-diol in drug delivery systems. Its amphiphilic nature allows it to form stable micelles and liposomes, which can enhance the solubility and bioavailability of hydrophobic drugs. Recent work in Advanced Drug Delivery Reviews has demonstrated its efficacy in improving the delivery of anticancer agents, with promising results in preclinical models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Researchers are actively investigating strategies to improve its metabolic stability and reduce potential toxicity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-amino-2-(propan-2-yl)propane-1,3-diol (CAS: 60204-51-5) continues to be a valuable scaffold in chemical biology and medicine. Its diverse applications, from asymmetric synthesis to drug delivery, underscore its importance in modern pharmaceutical research. Future studies will likely focus on refining its properties and expanding its therapeutic potential, making it a compound of enduring interest to the scientific community.